2-(2,3-dihydro-1H-inden-5-yloxy)-N-(6-nitro-1,3-benzothiazol-2-yl)acetamide

• IUPAC Name: 2-(2,3-dihydro-1H-inden-5-yloxy)-N-(6-nitro-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C18H15N3O4S/c22-17(10-25-14-6-4-11-2-1-3-12(11)8-14)20-18-19-15-7-5-13(21(23)24)9-16(15)26-18/h4-9H,1-3,10H2,(H,19,20,22)
• InChI Key: BZRBPARLCIMWLL-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C=C(C=C2)OCC(=O)NC3=NC4=C(S3)C=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C18H15N3O4S
• Molecular Weight: 369.4 g/mol

Description

2-(2,3-dihydro-1H-inden-5-yloxy)-N-(6-nitro-1,3-benzothiazol-2-yl)acetamide, commonly known as DBIBNA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DBIBNA is a synthetic compound that belongs to the class of benzothiazole derivatives and has been extensively studied for its biological activities.

Mechanism of Action

The mechanism of action of DBIBNA is not fully understood. However, it has been suggested that it exerts its biological activities by inhibiting certain enzymes or proteins involved in the growth and proliferation of cancer cells, viruses, and bacteria.
Biochemical and Physiological Effects:
DBIBNA has been reported to exhibit a wide range of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, inhibit viral replication, and exert antibacterial activity. Additionally, it has been reported to exhibit anti-inflammatory and antioxidant activities.

Advantages and Limitations for Lab Experiments

One of the major advantages of DBIBNA is its potent biological activities, which make it a promising candidate for the development of drugs for the treatment of various diseases. However, one of the limitations of DBIBNA is its low solubility in water, which may limit its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the research on DBIBNA. One of the potential areas of research is the development of novel analogs of DBIBNA with improved solubility and efficacy. Additionally, further studies are needed to elucidate the mechanism of action of DBIBNA and its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of DBIBNA involves the reaction of 2-(2,3-dihydro-1H-inden-5-yloxy)acetic acid with 6-nitro-1,3-benzothiazole-2-amine in the presence of a coupling agent such as N-ethyl-N'-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The reaction is carried out in a suitable solvent such as dichloromethane or dimethylformamide (DMF) under reflux conditions. The resulting product is then purified by column chromatography to obtain pure DBIBNA.

Scientific Research Applications

DBIBNA has been extensively studied for its potential applications in the field of medicinal chemistry, particularly in the development of drugs for the treatment of various diseases. It has been reported to exhibit potent anticancer, antiviral, and antimicrobial activities.